4-(4-Acryloylpiperazin-1-yl)-2-fluorobenzonitrile

• CAS No.: 921225-42-5
• Molecular Formula: C14H14FN3O
• Molecular Weight: 259.28 g/mol
• IUPAC Name: 2-fluoro-4-(4-prop-2-enoylpiperazin-1-yl)benzonitrile
• InChI: InChI=1S/C14H14FN3O/c1-2-14(19)18-7-5-17(6-8-18)12-4-3-11(10-16)13(15)9-12/h2-4,9H,1,5-8H2
• InChI Key: IQDQPHCDBCJQQO-UHFFFAOYSA-N
• Canonical SMILES: C=CC(=O)N1CCN(CC1)C2=CC(=C(C=C2)C#N)F

Description

4-(4-Acryloylpiperazin-1-yl)-2-fluorobenzonitrile is a useful research compound. Its molecular formula is C14H14FN3O and its molecular weight is 259.28 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

A solution of 2-fluoro-4-(piperazin-1-yl)-benzonitrile (0.53 g, 2.56 mmol) and triethylamine (0.5 ml, 3.59 mmol) in CH2Cl2 (13 ml) is added dropwise to a cooled solution (0-5° C.) of acryloyl chloride (0.25 ml, 3.15 mmol) in CH2Cl2 (3 ml). After complete addition, the mixture is stirred at rt for 1 h, sat. aq. Na2CO3 solution is added and stirring is continued for 20 min. The organic layer is separated off, dried over Na2SO4 and evaporated. Upon addition of AcOEt, 4-(4-acryloyl-piperazin-1-yl)-2-fluoro-benzonitrile crystallizes out, is filtered off, washed with AcOEt and air-dried.